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Compound of Interest

Compound Name: Vinyl isocyanate

Cat. No.: B1607408 Get Quote

An In-depth Technical Guide to Vinyl Isocyanate for Researchers and Drug Development

Professionals

Introduction
Vinyl isocyanate (CAS No. 3555-94-0) is a highly reactive organic compound with the

chemical formula C₃H₃NO.[1][2] Its structure, containing both a vinyl group and an isocyanate

functional group, makes it a valuable and versatile reagent in organic synthesis. For

researchers, particularly in the fields of medicinal chemistry and drug development, vinyl
isocyanate serves as a key building block for constructing complex heterocyclic scaffolds and

for modifying molecules to enhance their therapeutic properties.[3][4]

This technical guide provides a comprehensive overview of vinyl isocyanate, including its

chemical properties, a list of commercial suppliers and available purity grades, detailed

experimental protocols for its synthesis and analysis, and its applications in pharmaceutical

research.

Physical and Chemical Properties
Vinyl isocyanate is a volatile and reactive liquid. Its key physical and chemical properties are

summarized in the table below. Due to its reactivity, it should be handled with appropriate

safety precautions in a well-ventilated fume hood.
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Property Value Source(s)

CAS Number 3555-94-0 [1][2][5]

Molecular Formula C₃H₃NO [1][5][6]

Molecular Weight 69.06 g/mol [1][6][7]

Boiling Point 39-40 °C [6][7]

Density 0.938 g/mL at 25 °C [6][7]

Refractive Index (n20/D) 1.4190 [6]

Storage Temperature 2 - 8 °C [7]

Synonyms
Isocyanic acid vinyl ester,

Ethene, isocyanato-
[1][5]

Commercial Suppliers and Purity Grades
Vinyl isocyanate is available from several chemical suppliers, typically on a research and

development scale. The purity of the commercially available product is crucial for reproducible

experimental results, especially in sensitive applications like drug synthesis.

Supplier Purity Grade(s) Offered Country

Dayang Chem (Hangzhou)

Co., Ltd.
98.0% China

Leap Chem Co., Ltd
Specialized fine chemicals

supplier
China

BIOZOL Diagnostica Vertrieb

GmbH

Research reagents and

standards
Germany

Chemos (subsidiary of

BIOZOL)

Laboratory and chemical

industry solutions
Germany

Chemical Point Research chemicals (Not specified)
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Note: Availability and purity grades are subject to change. It is recommended to contact the

suppliers directly for the most current information.

Experimental Protocols
Detailed and reliable experimental protocols are essential for the safe and effective use of vinyl
isocyanate. The following sections describe methodologies for its synthesis and purity

analysis.

Synthesis of Vinyl Isocyanate
A common method for synthesizing vinyl isocyanate involves the dehydrochlorination of 1-

chloroethyl isocyanate. The following protocol is adapted from established procedures.[8]

Reaction Scheme: The synthesis proceeds by eliminating hydrogen chloride (HCl) from a

precursor molecule.
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Synthesis of Vinyl Isocyanate

1-Chloroethylcarbamyl Chloride

1. Dissolve Precursor in Solvent

Hexamethylene Diisocyanate (Solvent)

Nitrogen (Inert Gas)

2. Introduce to Thin Film Evaporator
(73-75 °C, under N2 flow)

3. Collect Product in Cold Traps

4. Analyze by Gas Chromatography

Click to download full resolution via product page

Caption: Workflow for the synthesis of vinyl isocyanate.

Materials:

1-chloroethylcarbamyl chloride (563 parts)
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Hexamethylene diisocyanate (2800 parts by volume, as solvent)

Nitrogen gas (for inert atmosphere)

Thin film evaporator

Cold traps (cooled with dry ice/acetone or liquid nitrogen)

Gas chromatograph

Procedure:

Dissolve 563 parts of 1-chloroethylcarbamyl chloride in 2800 parts by volume of

hexamethylene diisocyanate.

Set up a thin film evaporator with a jacket temperature of 73-75 °C. Purge the system with a

counter-current of nitrogen gas.

Introduce the solution into the evaporator. The material is expected to pass over at a

temperature of 48-54 °C.

Collect the volatile product, which includes vinyl isocyanate and any remaining 1-

chloroethyl isocyanate, in a receiver followed by two downstream cold traps.

The composition of the collected product is determined by gas chromatography. The

expected boiling point of vinyl isocyanate is approximately 38.5 °C at 1,013 mbar.[8]

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
Determining the purity of vinyl isocyanate and identifying potential impurities is critical. Due to

its volatility, GC-MS is an ideal analytical method.[9][10] Isocyanates can be analyzed directly

or after derivatization to improve chromatographic behavior and detection.[11][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1607408?utm_src=pdf-body
https://www.benchchem.com/product/b1607408?utm_src=pdf-body
https://prepchem.com/vinyl-isocyanate/
https://www.benchchem.com/product/b1607408?utm_src=pdf-body
https://www.mdpi.com/1420-3049/27/19/6754
https://www.agilent.com/cs/library/applications/5991-7220EN.PDF
https://www.sigmaaldrich.com/US/en/tech-docs/paper/258828
https://pubmed.ncbi.nlm.nih.gov/24553658/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GC-MS Purity Analysis Workflow

1. Sample Preparation
(Dilute in anhydrous solvent, e.g., CH2Cl2)

2. Derivatization (Optional)
(React with e.g., di-n-butylamine)

improves precision

3. GC Injection
(Split/splitless inlet)

direct analysis

4. Chromatographic Separation
(e.g., HP-5ms column)

5. MS Detection
(Electron Ionization)

6. Data Analysis
(Identify peaks, calculate % area)
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Role of Vinyl Isocyanate in Drug Scaffold Synthesis

Vinyl
Isocyanate

[4+2] Cycloaddition
(Thermal)

Enamine

Complex Heterocyclic
Scaffold (e.g., Octahydrophenanthridinone)

Potential Drug
Candidates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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